2-[(2-methoxyethyl)sulfanyl]-N-(6-methylheptan-2-yl)benzamide

• Molecular Formula: C18H29NO2S
• Molecular Weight: 323.5 g/mol
• IUPAC Name: 2-(2-methoxyethylsulfanyl)-N-(6-methylheptan-2-yl)benzamide
• InChI: InChI=1S/C18H29NO2S/c1-14(2)8-7-9-15(3)19-18(20)16-10-5-6-11-17(16)22-13-12-21-4/h5-6,10-11,14-15H,7-9,12-13H2,1-4H3,(H,19,20)
• InChI Key: WCBFPZMNZQILFX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)NC(=O)C1=CC=CC=C1SCCOC

Description

is a chemical compound with the following structural formula:

2-[(2-methoxyethyl)sulfanyl]-N-(6-methylheptan-2-yl)benzamide: $$\text{C}_{\text{16}}\text{H}_{\text{23}}\text{NO}_\text{2} \text{S}$$C16​H23​NO2​S

.
• It belongs to the class of benzamide derivatives and contains a benzene ring, an amide functional group, and a thioether linkage.
• The compound’s systematic name indicates that it consists of a benzamide core substituted with a 2-methoxyethyl group and a 6-methylheptan-2-yl group.
• It may have applications in various fields due to its unique structure.

Preparation Methods

• Unfortunately, specific synthetic routes and reaction conditions for the preparation of this compound are not readily available in the sources I consulted.
• industrial production methods likely involve multi-step organic synthesis, starting from commercially available precursors.
• Researchers would typically optimize the synthesis to achieve high yields and purity.

Chemical Reactions Analysis

• The compound may undergo various chemical reactions:

  Oxidation: Oxidation of the thioether group to a sulfoxide or sulfone.

  Reduction: Reduction of the amide group to an amine.

  Substitution: Substitution reactions at the benzamide core.

• Common reagents and conditions would depend on the specific reaction type and desired products.

Scientific Research Applications

Chemistry: It could serve as a building block for designing new compounds with specific properties.

Biology: Researchers might explore its interactions with biological macromolecules (e.g., enzymes, receptors).

Medicine: Investigate its potential as a drug candidate (e.g., anti-inflammatory, anticancer).

Industry: Possible applications in materials science or as intermediates for other chemicals.

Mechanism of Action

• The compound’s mechanism of action would depend on its specific targets.
• It might interact with cellular receptors, enzymes, or other biomolecules.
• Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

• Unfortunately, I couldn’t find direct information on similar compounds with the same substituents.
• Researchers would likely compare it to structurally related benzamides or thioether-containing compounds.